Cas no 29387-84-6 (Propanol,1(or 2)-(1-methylethoxy)-)

Propanol,1(or 2)-(1-methylethoxy)- structure
29387-84-6 structure
Product Name:Propanol,1(or 2)-(1-methylethoxy)-
CAS No:29387-84-6
MF:C6H14O2
MW:118.174162387848
CID:261156
PubChem ID:22319924
Update Time:2025-04-19

Propanol,1(or 2)-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanol,1(or 2)-(1-methylethoxy)-
    • 3-Isopropoxy-1-propanol
    • ISOPROPOXYPROPANOL
    • 1-(propan-2-yloxy)propan-1-ol
    • Propylene glycol isopropyl ether
    • 1-propan-2-yloxypropan-1-ol
    • NS00049665
    • 29387-84-6
    • SCHEMBL732555
    • 1-isopropoxypropan-1-ol
    • HBNLGCNVBJCBAQ-UHFFFAOYSA-N
    • Inchi: 1S/C6H14O2/c1-4-6(7)8-5(2)3/h5-7H,4H2,1-3H3
    • InChI Key: HBNLGCNVBJCBAQ-UHFFFAOYSA-N
    • SMILES: O(C(CC)O)C(C)C

Computed Properties

  • Exact Mass: 118.09942
  • Monoisotopic Mass: 336.006376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 181
  • XLogP3: 1.3

Experimental Properties

  • Density: 0.893
  • Boiling Point: 140.5°Cat760mmHg
  • Flash Point: 46.5°C
  • Refractive Index: 1.414
  • PSA: 29.46
  • LogP: 0.79380

Propanol,1(or 2)-(1-methylethoxy)- Pricemore >>

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